4-Benzoyl-5-methyl-1,3-dihydro-2H-imidazol-2-one

• IUPAC Name: 4-benzoyl-5-methyl-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C11H10N2O2/c1-7-9(13-11(15)12-7)10(14)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,13,15)
• InChI Key: KFDCBUKKFPXAJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)N1)C(=O)C2=CC=CC=C2
• Molecular Formula: C11H10N2O2
• DSSTOX Substance ID: DTXSID60574434
• Molecular Weight: 202.21 g/mol
• CAS No.: 75237-40-0

Description

“4-Benzoyl-5-methyl-1,3-dihydro-2H-imidazol-2-one” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole derivatives are generally synthesized by condensation of KCNO or urea with carbonyl compounds containing functional groups. For example, 1,3-dihydro-4-methyl-2H-imidazol-2-one is used as the initial reactant in the synthesis of racemic biotin.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

The future directions in the research and application of “4-Benzoyl-5-methyl-1,3-dihydro-2H-imidazol-2-one” and other imidazole derivatives could involve exploring their potential in the development of new drugs, given their broad range of chemical and biological properties.

Synthesis routes and methods

Procedure details

To a solution of 3.0 g of 4-methylimidazol-2-one and 8.0 g of aluminum chloride in 50 ml of nitrobenzene is added dropwise 4.6 g of benzoyl chloride. The solution is warmed at 60° C. for 4 hours, poured over ice water, slurried with ether and the resulting solids filtered and dried to yield the title compound. M.P. 250°-54° C.